1-benzyl-N-(4-ethylphenyl)-9-methyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide

• IUPAC Name: 6-benzyl-N-(4-ethylphenyl)-10-methyl-2-oxo-1,6,8-triazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaene-5-carboxamide
• InChI: InChI=1S/C27H24N4O2/c1-3-19-11-13-21(14-12-19)28-26(32)23-16-22-25(31(23)17-20-9-5-4-6-10-20)29-24-18(2)8-7-15-30(24)27(22)33/h4-16H,3,17H2,1-2H3,(H,28,32)
• InChI Key: YJVUHQDOSWHUJK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2=CC3=C(N2CC4=CC=CC=C4)N=C5C(=CC=CN5C3=O)C
• Molecular Formula: C27H24N4O2
• Molecular Weight: 436.5 g/mol

Description

Pyrrolo[2,3-d]pyrimidines are a class of compounds that contain a pyrimidine ring fused with a pyrrole ring. They are known to exhibit a range of pharmacological effects, including anti-inflammatory, antibacterial, antiviral, antifungal, and antituberculosis activities.

Synthesis Analysis

The synthesis of pyrrolo[2,3-d]pyrimidines can be achieved through various methods. One common method involves the reaction of amines with pyrimidine derivatives.

Molecular Structure Analysis

The molecular structure of pyrrolo[2,3-d]pyrimidines consists of a six-membered pyrimidine ring fused with a five-membered pyrrole ring. The pyrimidine ring contains two nitrogen atoms, while the pyrrole ring contains one.

Chemical Reactions Analysis

Pyrrolo[2,3-d]pyrimidines can undergo various chemical reactions due to the presence of reactive sites on the pyrimidine and pyrrole rings. These reactions can be used to create a wide variety of derivatives with different properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrrolo[2,3-d]pyrimidines can vary greatly depending on their specific structure. These properties can include solubility, melting point, boiling point, and stability.

Scientific Research Applications

Antibacterial Photodynamic Therapy (APDT)

• The compound exhibits promising antimicrobial activity and has been investigated for use in APDT. APDT involves the combination of a photosensitizer (such as the mentioned compound) and light to selectively destroy bacteria. .
• Photophysical Properties : The synthesized porphyrin derivative demonstrates excellent photophysical properties, making it suitable for APDT. .

Anticancer Potential

• Porphyrin derivatives have been explored for their potential in cancer treatment. This compound’s structure suggests it could serve as a photosensitizer in photodynamic therapy (PDT) for cancer cells. .

Antiviral Applications

• Given its antimicrobial properties, further investigation could explore its antiviral potential. .

Neuroprotective Effects

• Some porphyrin derivatives exhibit neuroprotective properties. .

Metal Ion Chelation

• Porphyrins are known for their metal-binding capabilities. .

Materials Science and Nanotechnology

• Porphyrins are versatile molecules used in materials science and nanotechnology. .

Mechanism of Action

The mechanism of action of pyrrolo[2,3-d]pyrimidines can vary depending on their specific structure and the target they interact with. Some pyrrolo[2,3-d]pyrimidines are known to inhibit certain enzymes, leading to their pharmacological effects.

Safety and Hazards

The safety and hazards associated with pyrrolo[2,3-d]pyrimidines can also vary depending on their specific structure. Some pyrrolo[2,3-d]pyrimidines may be toxic or hazardous, and appropriate safety precautions should be taken when handling them.

Future Directions

Future research on pyrrolo[2,3-d]pyrimidines could focus on developing new derivatives with improved pharmacological properties. This could involve modifying the structure of the pyrrolo[2,3-d]pyrimidine core or exploring new synthetic methods.